Cas no 1809161-53-2 (2-Fluoro-4-(methylsulfanyl)pyridine-3-carboxylic acid)

• Product Name: 2-Fluoro-4-(methylsulfanyl)pyridine-3-carboxylic acid
• CAS No: 1809161-53-2
• MF: C₇H₆FNO₂S
• MW: 187.191443920135
• CID: 5078760
• Update Time: 2025-06-11

2-Fluoro-4-(methylsulfanyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-(methylsulfanyl)pyridine-3-carboxylic acid
• 3-Pyridinecarboxylic acid, 2-fluoro-4-(methylthio)-
• 2-Fluoro-4-?(methylsulfanyl)?pyridine-?3-?carboxylic acid
• 2-fluoro-4-methylsulfanylpyridine-3-carboxylic acid

• Inchi： 1S/C7H6FNO2S/c1-12-4-2-3-9-6(8)5(4)7(10)11/h2-3H,1H3,(H,10,11)
• InChI Key： LOAJHEBNDLTYTE-UHFFFAOYSA-N
• SMILES： S(C)C1C=CN=C(C=1C(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• XLogP3: 1.3
• Topological Polar Surface Area: 75.5

Additional information on 2-Fluoro-4-(methylsulfanyl)pyridine-3-carboxylic acid

Recent Advances in the Study of 2-Fluoro-4-(methylsulfanyl)pyridine-3-carboxylic acid (CAS: 1809161-53-2)

In recent years, the compound 2-Fluoro-4-(methylsulfanyl)pyridine-3-carboxylic acid (CAS: 1809161-53-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyridine core and functional groups, has shown promising potential in various applications, including drug discovery and agrochemical development. The presence of both fluorine and methylsulfanyl groups in its structure enhances its reactivity and biological activity, making it a valuable scaffold for further chemical modifications.

A recent study published in the *Journal of Medicinal Chemistry* explored the synthesis and biological evaluation of derivatives based on 2-Fluoro-4-(methylsulfanyl)pyridine-3-carboxylic acid. The research team employed a multi-step synthetic route to generate a library of analogs, focusing on optimizing the compound's pharmacokinetic properties and target specificity. Preliminary results indicated that certain derivatives exhibited potent inhibitory activity against specific enzymes involved in inflammatory pathways, suggesting potential therapeutic applications for autoimmune diseases.

Another noteworthy investigation, detailed in *Bioorganic & Medicinal Chemistry Letters*, highlighted the role of 2-Fluoro-4-(methylsulfanyl)pyridine-3-carboxylic acid as a key intermediate in the development of novel kinase inhibitors. The study demonstrated that modifications to the carboxylic acid moiety could significantly enhance binding affinity to target kinases, thereby improving efficacy in preclinical models of cancer. These findings underscore the versatility of this compound as a building block for designing next-generation kinase-targeted therapies.

Beyond its pharmaceutical applications, 2-Fluoro-4-(methylsulfanyl)pyridine-3-carboxylic acid has also been investigated for its potential in agrochemicals. A 2023 study in *Pest Management Science* reported that derivatives of this compound exhibited strong herbicidal activity against resistant weed species. The researchers attributed this activity to the compound's ability to disrupt essential metabolic pathways in plants, offering a new avenue for developing sustainable crop protection solutions.

In conclusion, the growing body of research on 2-Fluoro-4-(methylsulfanyl)pyridine-3-carboxylic acid (CAS: 1809161-53-2) highlights its multifaceted potential in both pharmaceutical and agrochemical industries. Continued exploration of its derivatives and mechanisms of action is expected to yield further breakthroughs, solidifying its role as a valuable tool in chemical biology and drug discovery.